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Compound of Interest

Compound Name: Dimethyl ethanediimidate

Cat. No.: B15400969 Get Quote

A Note on Nomenclature: The term "dimethyl ethanediimidate" does not correspond to a

common, stable chemical structure and is likely a misnomer for dimethyl-substituted

ethylenediamines. This guide will focus on the two common isomers of dimethyl-substituted

ethylenediamine: N,N'-dimethylethylenediamine and N,N-dimethylethylenediamine, which are

widely used in research and industry.

This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of N,N'-dimethylethylenediamine and N,N-dimethylethylenediamine, intended for

researchers, scientists, and drug development professionals.

Core Properties
The physical and chemical properties of N,N'-dimethylethylenediamine and N,N-

dimethylethylenediamine are summarized below. These tables facilitate a direct comparison of

the two isomers.

Table 1: Physical and Chemical Properties
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Property
N,N'-
Dimethylethylenediamine

N,N-
Dimethylethylenediamine

Synonyms
sym-Dimethylethylenediamine,

1,2-Bis(methylamino)ethane

unsym-

Dimethylethylenediamine, (2-

Aminoethyl)dimethylamine

CAS Number 110-70-3[1] 108-00-9[2][3]

Molecular Formula C₄H₁₂N₂[1] C₄H₁₂N₂[2][3][4]

Molecular Weight 88.15 g/mol [1] 88.15 g/mol [2][4]

Appearance
Colorless to pale yellow

liquid[5]

Colorless liquid with a fishy

odor[3]

Boiling Point 118-119 °C[5] 107 °C[3]

Density 0.818–0.819 g/mL at 20 °C[5] Not specified

Refractive Index 1.4270-1.4330 at 20 °C[6] Not specified

Solubility
Miscible with chloroform and

dichloromethane[7]

Soluble in water, alcohol, and

other organic solvents[4]

Table 2: Spectroscopic Data
Spectroscopic Data

N,N'-
Dimethylethylenediamine

N,N-
Dimethylethylenediamine

¹H NMR

Spectra available, shows

characteristic peaks for methyl

and methylene protons.[8]

Spectra available, shows

distinct signals for the different

methyl and methylene groups.

[2][9]

¹³C NMR Spectra available.[10] Spectra available.[2]

FTIR Conforms to structure.[6] Spectra available.[11]

Mass Spectrometry
Molecular ion peak at m/z 88.

[8]

Molecular ion peak at m/z 88.

[12]
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Experimental Protocols
Detailed methodologies for the synthesis and analysis of these compounds are crucial for their

application in research and development.

Synthesis of N,N'-Dimethylethylenediamine
A common method for the synthesis of N,N'-dimethylethylenediamine involves the reaction of

methylamine with 1,2-dichloroethane under pressure.

Protocol:

Methylamine is maintained at a temperature of 50 to 80 °C under a pressure of 1.0 to 2.0

MPa.

1,2-dichloroethane is added dropwise to the methylamine.

The reaction proceeds via a successive reaction of methylamine and 1,2-dichloroethane.

The hydrogen chloride produced during the reaction is neutralized using a basic compound

such as an alkali metal hydroxide or alkoxide.

The final product, N,N'-dimethylethylenediamine, is obtained after separation from the

neutralized product, reaction by-products, and any remaining starting materials.[13]

Another method involves the reaction of β-chloroethylamine hydrochloride with dimethylamine

in an aqueous alkaline medium.[5]

Protocol:

β-chloroethylamine hydrochloride is dissolved in water.

An aqueous solution of dimethylamine (40%) and sodium hydroxide are added.

The reaction mixture is maintained at a temperature between 25-65°C for several hours.

The product is then isolated from the reaction mixture. Yields can be up to 86% with high

purity.[5]
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Synthesis of N-Boc-N,N'-dimethylethylenediamine
This protocol describes the protection of one of the amine groups in N,N'-

dimethylethylenediamine, a common step in multi-step organic synthesis.

Protocol:

Dissolve N,N'-dimethylethylenediamine (1.5 g, 17.02 mmol) in dry dichloromethane (20 mL)

under a nitrogen atmosphere and cool to 0 °C.

Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) in dry dichloromethane (10 mL).

Stir the reaction mixture overnight.

Evaporate the solvent.

Add ethyl acetate (100 mL) and wash the organic phase with water (2 x 20 mL) and brine (2

x 20 mL).

Dry the organic layer with Na₂SO₄, filter, and concentrate in vacuo to yield the product as a

pale yellow oil.[14]

Signaling Pathways and Experimental Workflows
Dimethyl-substituted ethylenediamines are extensively used as ligands in catalysis and as

building blocks in the synthesis of biologically active molecules.

Role in Copper-Catalyzed Cross-Coupling Reactions
N,N'-dimethylethylenediamine is a highly effective ligand in copper-catalyzed cross-coupling

reactions, such as C-N bond formation. The diagram below illustrates a generalized workflow

for such a reaction.
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Caption: Generalized workflow for a copper-catalyzed cross-coupling reaction using N,N'-

dimethylethylenediamine.

Synthesis of Drug Conjugates
N,N'-dimethylethylenediamine is also used as a linker in the development of drug conjugates.

The following diagram shows a logical workflow for the synthesis of a drug-linker construct.

Synthesis of Drug-Linker

Active Drug
(e.g., Paclitaxel)

Coupling Reaction

N,N'-Dimethylethylenediamine
(Boc-protected)

Boc Deprotection Drug-Linker Conjugate

Click to download full resolution via product page
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Caption: Logical workflow for the synthesis of a drug-linker conjugate using N,N'-

dimethylethylenediamine.

Applications
Both N,N'- and N,N-dimethylethylenediamine have a wide range of applications in research and

industry.

N,N'-Dimethylethylenediamine
Coordination Chemistry: It acts as a bidentate ligand, forming stable complexes with various

transition metals. These complexes are often used as catalysts.[5]

Catalysis: It is used as a ligand in copper-catalyzed reactions, such as the cyanation of aryl

bromides and C-H arylation of unactivated benzene.[15]

Pharmaceuticals: It serves as a crucial intermediate in the synthesis of active pharmaceutical

ingredients (APIs).[16] It has been used in the development of drug conjugates, acting as a

linker between the drug and a targeting moiety.[14]

CO₂ Capture: It enhances the adsorption of carbon dioxide in metal-organic frameworks

(MOFs).[5]

N,N-Dimethylethylenediamine
Ligand in Coordination Chemistry: It is frequently used as a bidentate ligand to form stable

chelates with transition metals, which are used in catalytic processes like cross-coupling

reactions.[4]

Organic Synthesis: It serves as a catalyst or co-catalyst in various organic transformations,

including C-H activation and asymmetric synthesis.[4]

Pharmaceuticals: It is utilized in the synthesis of APIs and is a precursor to the drug

chloropyramine.[3][4]

Polymer Chemistry: It is used as a chain extender or cross-linking agent in the production of

polyurethane foams, coatings, and adhesives.[4]
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Agrochemicals: It is employed in the production of herbicides, fungicides, and insecticides.[4]

Safety and Handling
Both isomers are flammable liquids and vapors. They can be harmful if swallowed or in contact

with skin and can cause severe skin burns and eye damage. Appropriate personal protective

equipment, including gloves, goggles, and respiratory protection, should be used when

handling these chemicals. They should be stored in a cool, dark place under an inert

atmosphere.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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